2-(Benzo[b]thiophen-2-yl)ethanamine
Overview
Description
2-(Benzo[b]thiophen-2-yl)ethanamine is a useful research compound. Its molecular formula is C10H12ClNS and its molecular weight is 213.72698. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carcinogenicity and Toxicity Evaluation
Thiophene analogues, including compounds structurally related to 2-(Benzo[b]thiophen-2-yl)ethanamine, have been synthesized and evaluated for potential carcinogenicity. These evaluations were conducted using in vitro assays, suggesting potential carcinogenicity but casting doubt on their capability to elicit tumors in vivo due to their overall chemical and biological behavior (Ashby et al., 1978).
Environmental Behavior and Biodegradation
Research on the occurrence, toxicity, and biodegradation of condensed thiophenes in petroleum and other fossil fuel products reveals the environmental behavior of thiophene derivatives. These studies focus on the types of organosulfur compounds, including benzothiophenes, found in petroleum and their biodegradation processes, indicating the significance of these compounds in environmental chemistry (Kropp & Fedorak, 1998).
Mechanism of Action
Target of Action
It is known that benzothiophene derivatives have been used as anti-parasitic, antibacterial, anti-cancer, anti-fungal, anti-inflammatory, and antioxidant drugs . This suggests that the compound may interact with a variety of biological targets.
Mode of Action
It is known to undergo microwave-induced condensation with iminodiacetic acid to form corresponding piperazine-2,6-dione derivatives . This reaction could potentially influence its interaction with biological targets.
Pharmacokinetics
It is known that the compound has a density of 1087 g/mL at 25 °C (lit), a boiling point of 200-201 °C/750 mmHg (lit), and is soluble in DMSO and methanol . These properties could influence its bioavailability and pharmacokinetics.
Result of Action
aureus and potential antifungal activity . Additionally, some benzothiophene derivatives have shown high antioxidant capacities .
Action Environment
It is known that the compound is air sensitive and should be kept in a dark place, sealed in dry, room temperature conditions . These factors could potentially influence the compound’s action and stability.
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It has been used in the synthesis of M(II) complexes, which have shown considerable anti-urease and leishmanicidal potential .
Cellular Effects
Its derivatives have shown significant inhibitory effects on urease, with IC50 values in the range of 3.50–8.05 μM .
Molecular Mechanism
It is known to undergo microwave-induced condensation with iminodiacetic acid to form the corresponding piperazine-2,6-dione derivatives .
Temporal Effects in Laboratory Settings
It has been used in Sonogashira coupling reactions with different iodoaryl compounds.
Metabolic Pathways
Its derivatives have been used in the synthesis of M(II) complexes .
Properties
IUPAC Name |
2-(1-benzothiophen-2-yl)ethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7H,5-6,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXXDPBZCQSWJEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(S2)CCN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
126312-03-6 | |
Record name | 2-(1-benzothiophen-2-yl)ethan-1-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.